Cas no 80784-83-4 (2H-1,3,5-Thiadiazine-2,4(3H)-dione,6-[4-(dimethylamino)phenyl]-)

• Product name: 2H-1,3,5-Thiadiazine-2,4(3H)-dione,6-[4-(dimethylamino)phenyl]-
• CAS No: 80784-83-4
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 729636
• PubChem ID: 317181

2H-1,3,5-Thiadiazine-2,4(3H)-dione,6-[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,5-Thiadiazine-2,4(3H)-dione,6-[4-(dimethylamino)phenyl]-
• 6-[4-(dimethylamino)phenyl]-1,3,5-thiadiazine-2,4-dione
• CHEMBL146443
• 2H-1,3,5-Thiadiazine-2,4(3H)-dione, 6-[4-(dimethylamino)phenyl]-
• NSC247459
• DTXSID10311917
• 6-(4-dimethylaminophenyl)-1,3,5-thiadiazine-2,4-dione
• 80784-83-4
• NSC-247459

• Inchi： InChI=1S/C11H11N3O2S/c1-14(2)8-5-3-7(4-6-8)9-12-10(15)13-11(16)17-9/h3-6H,1-2H3,(H,13,15,16)
• InChI Key： QYPZHYAJLJYXIX-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C2=NC(=O)NC(=O)S2

Computed Properties

• Exact Mass: 249.057
• Monoisotopic Mass: 249.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų
• XLogP3: 2

Experimental Properties

• Density: 1.38
• Refractive Index: 1.67
• PSA: 94.30000
• LogP: 0.92460